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Compound of Interest

Compound Name: (R)-1-Boc-3-aminopyrrolidine

Cat. No.: B125337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling procedures

for (R)-1-Boc-3-aminopyrrolidine (CAS No: 147081-49-0), a key building block in

pharmaceutical research and development. This document synthesizes critical information from

safety data sheets (SDS) and chemical databases to ensure its safe and effective use in a

laboratory setting. All quantitative data is summarized in structured tables for ease of reference,

and detailed protocols for handling and emergency procedures are provided.

GHS Hazard Identification and Classification
(R)-1-Boc-3-aminopyrrolidine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these classifications to handle the chemical appropriately.

Table 1: GHS Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b125337?utm_src=pdf-interest
https://www.benchchem.com/product/b125337?utm_src=pdf-body
https://www.benchchem.com/product/b125337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category
GHS
Pictograms

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 ☠️ Danger

H301: Toxic if

swallowed.[1][2]

[3]

Skin

Corrosion/Irritatio

n

1C corrosive Danger

H314: Causes

severe skin

burns and eye

damage.[1][4]

Serious Eye

Damage/Eye

Irritation

1 corrosive Danger

H318: Causes

serious eye

damage.[1][2][3]

Combustible

Liquid
4 None Warning

H227:

Combustible

liquid.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of (R)-1-Boc-3-aminopyrrolidine is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₉H₁₈N₂O₂

Molecular Weight 186.25 g/mol [1][2]

Appearance Colorless to light yellow liquid[3]

Boiling Point 243-244 °C[2][5]

Flash Point 91 °C / 195.8 °F[2][5]

Density 1.098 g/mL at 25 °C[2]

Refractive Index n20/D 1.472[2]

Solubility
Soluble in organic solvents like methanol and

ethanol; sparingly soluble in water.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize risk and ensure

the integrity of the compound.

Handling
Experimental Protocol for Handling:

Ventilation: Always handle (R)-1-Boc-3-aminopyrrolidine in a well-ventilated area,

preferably within a chemical fume hood.[3][5]

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn. Refer to

the PPE workflow diagram below for specifics.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[3] Do not breathe mist, vapors, or spray.[6]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[5] Use non-sparking tools to prevent electrostatic discharge.[3]
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Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the

handling area.[3]

Storage
Experimental Protocol for Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Temperature: For long-term stability, refrigeration is recommended.[5] Some suppliers

suggest storage at -20°C for one month or -80°C for six months for stock solutions.[7]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5]

Inert Atmosphere: For maintaining product quality, storing the contents under an inert gas

like argon is advisable.[5]

Security: Store in a locked-up area to prevent unauthorized access.[3][4]

Personal Protective Equipment (PPE)
The following diagram outlines the mandatory personal protective equipment for handling

(R)-1-Boc-3-aminopyrrolidine.
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Figure 1: PPE Requirements

Personal Protective Equipment (PPE)

Eye Protection

Chemical safety goggles and face shield

Mandatory

Hand Protection

Chemical-resistant gloves (e.g., nitrile)

Mandatory

Body Protection

Laboratory coat and disposable gown

Mandatory

Respiratory Protection

NIOSH-approved respirator (if ventilation is inadequate)

As needed
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Figure 2: Chemical Spill Workflow

Spill Occurs

Evacuate immediate area and alert others

Don appropriate PPE (including respirator if necessary)

Ensure adequate ventilation

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect absorbed material into a sealed, labeled container for disposal

Decontaminate the spill area with a suitable cleaning agent

Dispose of waste according to local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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